5-ethyl-N-(3-pyridinylmethyl)-3-thiophenecarboxamide

• IUPAC Name: 5-ethyl-N-(pyridin-3-ylmethyl)thiophene-3-carboxamide
• InChI: InChI=1S/C13H14N2OS/c1-2-12-6-11(9-17-12)13(16)15-8-10-4-3-5-14-7-10/h3-7,9H,2,8H2,1H3,(H,15,16)
• InChI Key: KBJXYRSMQLAFOV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CS1)C(=O)NCC2=CN=CC=C2
• Molecular Formula: C13H14N2OS
• Molecular Weight: 246.33 g/mol

Description

5-ethyl-N-(3-pyridinylmethyl)-3-thiophenecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as EPTC and belongs to the class of thiocarbamate herbicides. EPTC is a white crystalline solid that is soluble in water and has a molecular weight of 277.36 g/mol.

Mechanism of Action

EPTC exerts its biological effects by inhibiting the activity of acetyl-CoA carboxylase, an enzyme that is involved in the synthesis of fatty acids. This inhibition results in reduced lipid biosynthesis and energy production in cells, leading to cellular stress and ultimately cell death.
Biochemical and Physiological Effects:
EPTC has been shown to have a variety of biochemical and physiological effects in different organisms. In plants, EPTC inhibits the activity of acetyl-CoA carboxylase, leading to reduced lipid biosynthesis and stunted growth. In mammals, EPTC has been shown to have neurotoxic effects and can induce oxidative stress in cells.

Advantages and Limitations for Lab Experiments

EPTC has several advantages as a tool for scientific research. It is a relatively inexpensive compound that is readily available and has a well-established mechanism of action. However, EPTC also has several limitations. It is highly toxic and can pose a risk to researchers working with the compound. Additionally, EPTC has limited solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on EPTC. One area of interest is the development of novel herbicides that target acetyl-CoA carboxylase. Another potential direction is the use of EPTC as a tool for studying the role of lipid metabolism in cellular stress and disease. Additionally, further research is needed to fully understand the toxic effects of EPTC on human health and the environment.

Synthesis Methods

EPTC can be synthesized through a reaction between 3-thiophenecarboxylic acid and 3-pyridinemethanol in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with ethylamine to yield the final product, 5-ethyl-N-(3-pyridinylmethyl)-3-thiophenecarboxamide.

Scientific Research Applications

EPTC has been extensively studied for its potential applications in scientific research. One such application is its use as a tool for studying the role of thiocarbamate herbicides in plant growth and development. EPTC has been shown to inhibit the activity of acetyl-CoA carboxylase, an enzyme that is essential for fatty acid biosynthesis in plants. This inhibition results in stunted growth and reduced biomass accumulation in plants.